4-(furan-2-carbonyl)-3-hydroxy-1-(3-morpholinopropyl)-5-(pyridin-2-yl)-1H-pyrrol-2(5H)-one

• IUPAC Name: 3-(furan-2-carbonyl)-4-hydroxy-1-(3-morpholin-4-ylpropyl)-2-pyridin-2-yl-2H-pyrrol-5-one
• InChI: InChI=1S/C21H23N3O5/c25-19(16-6-3-12-29-16)17-18(15-5-1-2-7-22-15)24(21(27)20(17)26)9-4-8-23-10-13-28-14-11-23/h1-3,5-7,12,18,26H,4,8-11,13-14H2
• InChI Key: ABAKCTOBXOLWQR-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCCN2C(C(=C(C2=O)O)C(=O)C3=CC=CO3)C4=CC=CC=N4
• Molecular Formula: C21H23N3O5
• Molecular Weight: 397.4 g/mol

Description

4-(furan-2-carbonyl)-3-hydroxy-1-(3-morpholinopropyl)-5-(pyridin-2-yl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C21H23N3O5 and its molecular weight is 397.431. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of new heterocyclic compounds, including those related to the query compound, involves reactions that yield complex structures with potential for further functionalization. For example, the synthesis of azuleno[1,2-b]pyrrole and azuleno[1,2-b]furan derivatives through the reaction of morpholino enamines with specific ketones or aldehydes demonstrates the versatility of these compounds in constructing polycyclic structures (Fujimori et al., 1986). Similarly, reactions involving 3H-pyrrole derivatives and acetic anhydride or 2,3-epoxypropan-1-ones showcase the ability to form diverse heterocyclic frameworks with functional groups that are valuable in synthetic chemistry (Belikov et al., 2016).

Applications in Organic Synthesis

The structural complexity and functional diversity of these compounds make them excellent candidates for organic synthesis applications. For instance, the microwave-assisted Paal–Knorr reaction facilitates the efficient synthesis of polysubstituted furans, pyrroles, and thiophenes, which are crucial scaffolds in organic synthesis and medicinal chemistry (Minetto et al., 2005). Additionally, the metal-catalyzed cycloisomerization reactions of specific pyrrolidinones and piperidinones illustrate the potential to create furo[3,2-b]pyrroles and furo[3,2-b]pyridines, highlighting the versatility of these compounds in generating diverse heterocyclic structures (Jury et al., 2009).